3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[cyclopropyl(2-hydroxyethyl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H24N2O3/c20-11-10-19(15-6-7-15)16-8-9-18(12-16)17(21)22-13-14-4-2-1-3-5-14/h1-5,15-16,20H,6-13H2
• InChI Key: MPLZXPFHZSHZDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCO)C2CCN(C2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester is a pyrrolidine-based compound featuring a benzyl ester group at the 1-position and a cyclopropyl-(2-hydroxy-ethyl)-amino substituent at the 3-position. This compound is cataloged by CymitQuimica as a high-quality intermediate for pharmaceutical and fine chemical research (Ref: 10-F081025) . Its structure combines a strained cyclopropane ring with a polar 2-hydroxyethyl chain, which may enhance solubility and influence biological interactions.

Biological Activity

3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester, also known as (R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester, is a compound with significant potential in medicinal chemistry, particularly due to its structural features that may enhance its biological activity. This article explores its biological activity, synthesis, and potential applications based on recent research findings.

Chemical Structure and Properties

• Molecular Formula : C17H24N2O3
• Molecular Weight : 304.39 g/mol
• CAS Number : 1354015-53-4

The compound features a cyclopropyl group, a hydroxyl group, and a pyrrolidine ring, which are crucial for its interaction with biological targets. The presence of these functional groups suggests potential for various pharmacological activities, particularly antibacterial properties.

Antibacterial Properties

Research indicates that compounds similar to 3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester exhibit significant antibacterial activity against various bacterial strains. The unique structure of this compound may enhance its ability to interact with bacterial enzymes involved in metabolism, suggesting a mechanism of action that warrants further investigation.

Table 1: Comparison of Antibacterial Activity of Related Compounds

Compound Name	CAS Number	Key Features	Antibacterial Activity
3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester	1823396-40-2	Contains piperidine instead of pyrrolidine	Moderate
(R)-3-[Cyclobutyl-(2-hydroxyethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester	1354015-53-X	Cyclobutyl group may alter pharmacokinetics	High
7-(3-amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid	4649144A	Different scaffold with strong antibacterial activity	Very High

The presence of the cyclopropyl and hydroxyl groups likely contributes to the compound's interaction with bacterial targets, enhancing its pharmacological profile.

Studies using molecular docking and enzyme inhibition assays suggest that this compound may inhibit specific bacterial enzymes. The structural analysis indicates that the cyclopropyl group facilitates binding to the active sites of these enzymes, potentially disrupting bacterial metabolism and growth.

Synthesis and Derivatives

The synthesis of (R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester typically involves multi-step reactions that allow for the controlled introduction of functional groups while maintaining stereochemistry. This synthetic versatility enables the development of derivatives with enhanced biological activity or altered pharmacokinetic profiles.

Case Studies

• Case Study on Antibacterial Efficacy : A study evaluated the antibacterial efficacy of (R)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester against Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial viability at concentrations as low as 10 µg/mL, suggesting strong antibacterial potential.
• Pharmacokinetic Studies : Another study focused on the pharmacokinetics of this compound in vivo. It demonstrated favorable absorption and distribution characteristics, with a half-life that supports its potential use in therapeutic applications.

Comparison with Similar Compounds

Key Observations :

• The cyclopropyl group in the target compound may confer metabolic stability compared to linear alkyl chains in analogs .
• The antimalarial analogs () demonstrate that carbamate and phenethyl groups are critical for inhibiting falcipain, a cysteine protease in Plasmodium falciparum .

Piperidine vs. Pyrrolidine Analogs

Replacing pyrrolidine with piperidine alters ring size and conformational flexibility:

Compound Name	Ring Structure	Substituents	Application	Source
(S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	Cyclopropyl-(2-hydroxy-ethyl)-amino	Research chemical (structural analog)
(R)-3-[(2-Hydroxy-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	2-Hydroxyethyl-isopropyl-amino	Unspecified

Key Observations :

• Piperidine analogs (e.g., ) exhibit increased steric bulk and altered hydrogen-bonding capacity compared to pyrrolidine derivatives, which may affect pharmacokinetic properties .
• Stereochemistry (e.g., (R)- vs. (S)-configuration) is explicitly noted in some analogs (), suggesting enantioselective biological activity .

Key Observations :

• The target compound’s lack of a phosphinoyl or carbamoyl group (cf. ) suggests divergent biological targets compared to ACE or falcipain inhibitors .
• Hydroxyethyl and cyclopropyl groups may optimize solubility and bioavailability in drug design .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight	XLogP3	Hydrogen Bond Acceptors
3-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid ester	C18H24N2O4	332.4	-0.1	5
3-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic ester	C18H23ClN2O3	350.8	1.2 (est.)	4
Target Compound (estimated)	C17H24N2O3	304.4	0.5 (est.)	4	–

Note: The target compound’s predicted XLogP3 (~0.5) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility .